Cas no 4474-03-7 (Urea,N-ethyl-N'-methyl-N,N'-diphenyl-)

Urea,N-ethyl-N'-methyl-N,N'-diphenyl- structure
4474-03-7 structure
Product Name:Urea,N-ethyl-N'-methyl-N,N'-diphenyl-
CAS No:4474-03-7
MF:C16H18N2O
MW:254.326923847198
CID:331631
PubChem ID:78227
Update Time:2025-04-19

Urea,N-ethyl-N'-methyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-ethyl-N'-methyl-N,N'-diphenyl-
    • 1-Ethyl-3-methyldiphenylurea; 1-ethyl-3-methyl-1,3-diphenylurea
    • 1-Ethyl-3-methyldiphenylurea
    • DTXSID70196287
    • UNII-JZ55GD5NLY
    • N-Ethyl-N'-methyl-N,N'-diphenylurea
    • JZ55GD5NLY
    • Urea, N-ethyl-N'-methyl-N,N'-diphenyl-
    • 4474-03-7
    • 1-ethyl-3-methyl-1,3-diphenylurea
    • NS00046853
    • EINECS 224-747-9
    • SCHEMBL1363014
    • Inchi: 1S/C16H18N2O/c1-3-18(15-12-8-5-9-13-15)16(19)17(2)14-10-6-4-7-11-14/h4-13H,3H2,1-2H3
    • InChI Key: FOHIURCGHCHRHW-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C1C=CC=CC=1)N(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 254.14204
  • Monoisotopic Mass: 254.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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